Cas no 2225171-96-8 (2-Bromo-4-(morpholino)phenylboronic acid)

• Product Name: 2-Bromo-4-(morpholino)phenylboronic acid
• CAS No: 2225171-96-8
• MF: C₁₀H₁₃BBrNO₃
• MW: 285.93
• CID: 5144617
• PubChem ID: 133555142
• Update Time: 2025-11-01

2-Bromo-4-(morpholino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(morpholino)phenylboronic acid
• 2225171-96-8
• (2-Bromo-4-morpholinophenyl)boronic acid

• Inchi： 1S/C10H13BBrNO3/c12-10-7-8(1-2-9(10)11(14)15)13-3-5-16-6-4-13/h1-2,7,14-15H,3-6H2
• InChI Key： QPJYWEPWXIGUOA-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCOCC2)C=C1Br)(O)O

Computed Properties

• Exact Mass: 285.01719g/mol
• Monoisotopic Mass: 285.01719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-Bromo-4-(morpholino)phenylboronic acid

Comprehensive Overview of 2-Bromo-4-(morpholino)phenylboronic acid (CAS No. 2225171-96-8)

2-Bromo-4-(morpholino)phenylboronic acid (CAS No. 2225171-96-8) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a unique combination of bromo and morpholino substituents, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery. Its molecular structure, C₁₀H₁₃BBrNO₃, offers excellent reactivity for constructing complex aromatic systems, aligning with the growing demand for high-efficiency catalysts and biocompatible materials.

In recent years, the surge in interest around boronic acid compounds has been driven by their applications in targeted drug delivery and cancer therapeutics. Researchers frequently search for "2-Bromo-4-(morpholino)phenylboronic acid solubility" or "CAS 2225171-96-8 synthesis protocol," reflecting its critical role in developing kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The compound’s morpholine ring enhances water solubility, addressing a key challenge in bioavailability optimization—a hot topic in AI-driven drug design forums.

From a synthetic chemistry perspective, 2225171-96-8 serves as a pivotal building block for heterocyclic frameworks. Its bromine atom enables further functionalization via palladium-catalyzed reactions, while the boronic acid group facilitates carbon-carbon bond formation. This dual functionality is particularly relevant for green chemistry initiatives, as it reduces waste generation—a priority for sustainable manufacturing. Queries like "2-Bromo-4-(morpholino)phenylboronic acid stability" underscore its utility in continuous flow chemistry systems.

The compound’s thermal and pH stability (typically stable at 2–8°C) makes it suitable for high-throughput screening applications. Recent publications highlight its use in fluorescent probes for detecting reactive oxygen species (ROS), a trending area in neurodegenerative disease research. Additionally, its electron-rich morpholino moiety contributes to charge-transfer complexes, sparking interest in organic electronics—a field gaining traction due to the rise of flexible wearable devices.

Quality control of CAS 2225171-96-8 involves rigorous HPLC purity analysis (>98%) and NMR spectroscopy verification. Suppliers often emphasize "2-Bromo-4-(morpholino)phenylboronic acid MSDS" compliance with REACH regulations, responding to industry demands for transparent supply chains. The compound’s low cytotoxicity profile further expands its utility in 3D bioprinting scaffolds, merging materials science with regenerative medicine.

Future prospects for 2-Bromo-4-(morpholino)phenylboronic acid include its integration into machine learning-assisted synthesis platforms. As the scientific community explores "boronic acid-based covalent organic frameworks," this compound’s modular design positions it as a key player in next-generation smart materials. Its adaptability across disciplines—from PET radiopharmaceuticals to supramolecular catalysts—ensures sustained relevance in both academic and industrial settings.